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Compound of Interest

Compound Name: Refrigerant 502

Cat. No.: B13423336 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Ozone Depletion Potential

(ODP) of Refrigerant 502 (R-502). It details the chemical composition of R-502, the individual

ODPs of its constituent components, and the methodology for calculating the ODP of the

refrigerant blend. This document is intended to serve as a reference for professionals requiring

detailed information on the environmental impact of this historically significant refrigerant.

Introduction to Ozone Depletion Potential (ODP)
The Ozone Depletion Potential (ODP) of a chemical compound is a relative measure of its

effectiveness in degrading the stratospheric ozone layer. The reference substance is

trichlorofluoromethane (CFC-11 or R-11), which is assigned an ODP of 1.0.[1][2] The ODP of a

substance is calculated as the ratio of the global ozone loss due to that substance compared to

the global ozone loss caused by the same mass of CFC-11.[3][4]

Chemical Composition of Refrigerant 502
Refrigerant 502 is an azeotropic refrigerant blend, meaning its liquid and vapor phases have

the same composition at equilibrium. It is composed of two individual refrigerant compounds:

Chlorodifluoromethane (HCFC-22 or R-22)

Chloropentafluoroethane (CFC-115 or R-115)
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The standard composition of R-502 is a mixture of these two components in the following mass

percentages:

Component Chemical Formula ASHRAE #
Mass Percentage
(%)

Chlorodifluoromethan

e
CHClF₂ R-22 48.8%

Chloropentafluoroetha

ne
C₂ClF₅ R-115 51.2%

Ozone Depletion Potential of R-502 and its
Components
The ODP of a refrigerant blend is determined by the mass-weighted average of the ODPs of its

individual components.[3]

ODP of Individual Components
R-22 (Chlorodifluoromethane): As a hydrochlorofluorocarbon (HCFC), R-22 contains

hydrogen, which makes it less stable in the atmosphere compared to chlorofluorocarbons

(CFCs). This leads to a lower ODP. The ODP of R-22 is 0.055.[5][6][7][8]

R-115 (Chloropentafluoroethane): As a CFC, R-115 is a stable compound that can reach the

stratosphere, where it releases chlorine and contributes significantly to ozone depletion. The

ODP of R-115 is 0.6.[6][9][10]

Calculated ODP of Refrigerant 502
The ODP of R-502 is calculated as follows:

ODPR-502 = (Mass % of R-22 × ODPR-22) + (Mass % of R-115 × ODPR-115) ODPR-502 =

(0.488 × 0.055) + (0.512 × 0.6) ODPR-502 = 0.02684 + 0.3072 ODPR-502 ≈ 0.334

The officially recognized ODP for Refrigerant 502 is approximately 0.33.[8][11]
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Data Summary
The following table summarizes the key quantitative data regarding the Ozone Depletion

Potential of Refrigerant 502 and its components.

Refrigera
nt

ASHRAE
#

Chemical
Formula

Type

Mass
Percenta
ge in R-
502 (%)

Individual
ODP

Weighted
ODP
Contributi
on

Chlorodiflu

oromethan

e

R-22 CHClF₂ HCFC 48.8% 0.055 0.02684

Chloropent

afluoroetha

ne

R-115 C₂ClF₅ CFC 51.2% 0.6 0.3072

Refrigerant

502
R-502 Mixture CFC Blend 100% ~0.33 ~0.334

Experimental Protocols for ODP Determination
The determination of Ozone Depletion Potential is not based on a single direct experimental

measurement but rather on complex atmospheric modeling and laboratory measurements of

chemical kinetics. The process generally involves:

Laboratory Studies: Measuring the absorption cross-sections of ultraviolet (UV) radiation for

the substance and the rate constants for its reaction with hydroxyl radicals (OH) and other

atmospheric species. This data helps determine the atmospheric lifetime of the compound.

Atmospheric Modeling: Using sophisticated 2-D and 3-D computer models that simulate the

transport and chemistry of the substance in the troposphere and stratosphere. These models

incorporate data on atmospheric circulation, solar radiation, and the concentrations of other

trace gases.

Calculation of ODP: The models are run to simulate the release of a certain mass of the

substance and the resulting ozone depletion over its atmospheric lifetime. This is then
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compared to the modeled ozone depletion from the release of the same mass of CFC-11 to

calculate the ODP ratio.

Due to the historical nature of R-502 and its components, the specific foundational

experimental data would be found in scientific literature from the 1970s and 1980s, leading up

to and following the establishment of the Montreal Protocol.

Visualization of ODP Calculation for R-502
The following diagram illustrates the logical relationship for the calculation of the Ozone

Depletion Potential of Refrigerant 502 from its constituent components.

Constituent Components

Refrigerant 502 Blend

R-22 (HCFC)
ODP = 0.055

Mass-Weighted Average
(48.8% * ODP_R22) + (51.2% * ODP_R115)

48.8%

R-115 (CFC)
ODP = 0.6

51.2% R-502
Calculated ODP ≈ 0.334

Results in

Click to download full resolution via product page

ODP Calculation for Refrigerant 502

Conclusion
Refrigerant 502, an azeotropic blend of R-22 and R-115, has a significant Ozone Depletion

Potential of approximately 0.33. This is primarily due to its high concentration of R-115, a

chlorofluorocarbon with a high ODP. The production and use of R-502 have been phased out

under the Montreal Protocol due to its harmful effects on the stratospheric ozone layer.

Understanding the ODP of such legacy refrigerants remains crucial for environmental science

and for the ongoing management of existing refrigeration systems that may still contain these

substances.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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